Cas no 305334-11-6 (D-Leucine,N-[(1S)-1-(1H-imidazol-4-ylmethyl)-2-[(4-nitrophenyl)amino]-2-oxoethyl]-)

• Product Name: D-Leucine,N-[(1S)-1-(1H-imidazol-4-ylmethyl)-2-[(4-nitrophenyl)amino]-2-oxoethyl]-
• CAS No: 305334-11-6
• MF: C₁₈H₂₃N₅O₅
• MW: 389.405723810196
• CID: 1446552
• Update Time: 2024-08-25

D-Leucine,N-[(1S)-1-(1H-imidazol-4-ylmethyl)-2-[(4-nitrophenyl)amino]-2-oxoethyl]- Chemical and Physical Properties

Names and Identifiers

• D-Leucine,N-[(1S)-1-(1H-imidazol-4-ylmethyl)-2-[(4-nitrophenyl)amino]-2-oxoethyl]-
• D-Leucine, N-[(1S)-1-(1H-imidazol-4-ylmethyl)-2-[(4-nitrophenyl)amino]-2-oxoethyl]- (9CI)

• Inchi： 1S/C18H23N5O5/c1-11(2)7-16(18(25)26)22-15(8-13-9-19-10-20-13)17(24)21-12-3-5-14(6-4-12)23(27)28/h3-6,9-11,15-16,22H,7-8H2,1-2H3,(H,19,20)(H,21,24)(H,25,26)/t15-,16+/m0/s1
• InChI Key： XWTBOPQUIZIKBY-JKSUJKDBSA-N
• SMILES： C(O)(=O)[C@@H](CC(C)C)N[C@@H](CC1=CNC=N1)C(NC1=CC=C([N+]([O-])=O)C=C1)=O

Computed Properties

• Exact Mass: 389.17009

Experimental Properties

• Density: 1.358±0.06 g/cm3(Predicted)
• Boiling Point: 737.6±60.0 °C(Predicted)
• PSA: 150.25
• pka: 2.26±0.21(Predicted)